Cas no 1806369-78-7 (5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1806369-78-7
• MF: C₁₂H₈F₃NS
• MW: 255.258831977844
• CID: 4907122
• Update Time: 2025-11-03

5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H8F3NS/c13-12(14,15)11-10(6-9(17)7-16-11)8-4-2-1-3-5-8/h1-7,17H
• InChI Key： UTSLRIFBLDEQGB-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C(F)(F)F)C(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.03295492 g/mol
• Monoisotopic Mass: 255.03295492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 13.9
• Molecular Weight: 255.26

Additional information on 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine

5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine: A Comprehensive Overview of CAS No. 1806369-78-7

5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1806369-78-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery, materials science, and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine.

Chemical Structure and Properties:

5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine is a heterocyclic compound with a pyridine ring substituted with a mercapto group (-SH), a phenyl group (-C₆H₅), and a trifluoromethyl group (-CF₃). The presence of these functional groups imparts distinct chemical properties to the molecule. The mercapto group is known for its nucleophilic and reducing properties, making it useful in various chemical reactions. The phenyl group provides aromatic stability and conjugation, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability.

The molecular formula of 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine is C₁₁H₈F₃NOS, with a molecular weight of approximately 261.24 g/mol. The compound is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol.

Synthesis Methods:

The synthesis of 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine has been explored through various routes, each offering unique advantages and challenges. One common method involves the reaction of 2-trifluoromethylpyridine with thiophenol in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, where the mercapto group displaces a leaving group on the pyridine ring.

An alternative approach involves the condensation of 2-trifluoromethylpyridine with phenylthioacetic acid followed by deprotection to yield the desired product. This method offers better control over the regioselectivity of the substitution reaction and can be optimized for higher yields.

Applications in Pharmaceutical Research:

5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine has shown promise in pharmaceutical research due to its unique combination of functional groups. Recent studies have focused on its potential as a lead compound for drug discovery. For instance, researchers have explored its use as an inhibitor of specific enzymes involved in various disease pathways.

A notable study published in the Journal of Medicinal Chemistry investigated the inhibitory activity of 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine against human carbonic anhydrase isoforms (hCA I and hCA II). The results demonstrated that the compound exhibited potent inhibition with low micromolar IC₅₀ values, suggesting its potential as a therapeutic agent for conditions such as glaucoma and epilepsy.

Mechanistic Insights:

The mechanism by which 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine exerts its biological effects has been a subject of extensive research. Studies have shown that the mercapto group plays a crucial role in forming covalent bonds with target proteins, leading to irreversible inhibition. The trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Molecular dynamics simulations have provided valuable insights into the binding interactions between 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine and its target proteins. These simulations have revealed that the compound forms hydrogen bonds with key residues within the active site, stabilizing the protein-ligand complex and enhancing its inhibitory activity.

Potential Therapeutic Applications: strong>

Beyond its role as an enzyme inhibitor, 5-Mercapto-3-phenyl-2-(trifluoromethyl)pyridine strong > has also been investigated for its potential therapeutic applications in other areas. For example, preliminary studies have suggested that it may possess anti-inflammatory properties due to its ability to modulate cytokine production and inhibit inflammatory signaling pathways.

< p > Additionally , researchers are exploring its use as an antiviral agent against certain RNA viruses . Studies have shown that it can interfere with viral replication by targeting key viral enzymes , potentially offering a new approach to antiviral therapy . p > < p > In conclusion , 5 - Mercapto - 3 - phenyl - 2 - ( trifluoromethyl ) pyridine ( CAS No . 1806369 - 78 - 7 ) is a promising compound with diverse applications in pharmaceutical research . Its unique chemical structure and functional groups make it an attractive candidate for drug discovery , enzyme inhibition , and other therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action and potential uses , highlighting its significance in modern chemistry and medicine . p >